Cas no 1099653-96-9 (4-(2,4-dichlorophenyl)butan-2-amine)

• Product Name: 4-(2,4-dichlorophenyl)butan-2-amine
• CAS No: 1099653-96-9
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 6101059
• PubChem ID: 43370434
• Update Time: 2025-10-28

4-(2,4-dichlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dichlorophenyl)butan-2-amine
• 3-(2,4-Dichloro-phenyl)-1-methyl-propylamine
• Benzenepropanamine, 2,4-dichloro-α-methyl-

• Inchi： 1S/C10H13Cl2N/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7H,2-3,13H2,1H3
• InChI Key： GNGBIIOOVAJPOA-UHFFFAOYSA-N
• SMILES： NC(C)CCC1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 293.5±30.0 °C(Predicted)
• pka: 10.29±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(2,4-dichlorophenyl)butan-2-amine

4-(2,4-Dichlorophenyl)Butan-2-Amine: A Comprehensive Overview

4-(2,4-Dichlorophenyl)Butan-2-Amine, also known by its CAS number CAS No. 1099653-96-9, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in modern chemical research.

The molecular structure of 4-(2,4-Dichlorophenyl)Butan-2-Amine consists of a butanamine backbone with a substituted dichlorophenyl group. This substitution pattern imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its role as a building block for constructing bioactive compounds, particularly in the context of developing novel therapeutic agents.

Recent studies have focused on the optimization of synthetic routes for 4-(2,4-Dichlorophenyl)Butan-2-Amine. For instance, advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies. These derivatives have shown promise in modulating enzyme activity and receptor binding, suggesting potential applications in the treatment of various diseases.

In the field of agrochemistry, 4-(2,4-Dichlorophenyl)Butan-2-Amine has been investigated as a precursor for fungicides and herbicides. Its ability to interact with key biochemical pathways in plant pathogens has been demonstrated through recent in vitro and field trials. These findings underscore its potential as an eco-friendly alternative to traditional agrochemicals.

The environmental impact of 4-(2,4-Dichlorophenyl)Butan-2-Amine has also been a topic of interest. Studies on its biodegradation pathways reveal that it undergoes rapid transformation under aerobic conditions, minimizing its persistence in natural ecosystems. This characteristic aligns with global efforts to develop sustainable chemical products that reduce ecological footprints.

In conclusion, 4-(2,4-Dichlorophenyl)Butan-2-Amine, with its CAS number CAS No. 1099653-96-9, stands as a pivotal compound in contemporary chemical research. Its diverse applications and ongoing exploration highlight the importance of continued investigation into its properties and potential uses. As new research emerges, this compound is expected to play an even greater role in advancing scientific and industrial endeavors.